Cas no 923464-51-1 (4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide
• CAS No: 923464-51-1
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5448955
• PubChem ID: 41565928
• Update Time: 2025-05-19

4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[benzyl(ethyl)sulfamoyl]-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(4,5-dimethylthiazol-2-yl)benzamide
• AKOS024479098
• F2978-0069
• 923464-51-1
• N-(4,5-Dimethyl-2-thiazolyl)-4-[[ethyl(phenylmethyl)amino]sulfonyl]benzamide
• 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C21H23N3O3S2/c1-4-24(14-17-8-6-5-7-9-17)29(26,27)19-12-10-18(11-13-19)20(25)23-21-22-15(2)16(3)28-21/h5-13H,4,14H2,1-3H3,(H,22,23,25)
• InChI Key： SNIZDMIKOGCZNL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C)S1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.62±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide

Comprehensive Overview of 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide (CAS No. 923464-51-1)

The compound 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide (CAS No. 923464-51-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl(ethyl)sulfamoyl group and a 4,5-dimethyl-1,3-thiazol-2-yl moiety, makes it a promising candidate for various applications, including drug development and molecular biology. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel compounds like 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide has surged due to the growing focus on small molecule inhibitors and enzyme modulators. This compound's sulfamoyl and thiazole functionalities are key to its bioactivity, making it a subject of interest in studies related to inflammatory diseases and metabolic disorders. Its CAS No. 923464-51-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide is its potential role in addressing drug resistance, a major challenge in modern medicine. With the rise of antibiotic-resistant bacteria and chemotherapy-resistant cancer cells, scientists are exploring how this compound could be optimized to overcome such barriers. Its benzamide core is structurally similar to several clinically approved drugs, which enhances its appeal for further investigation.

From a synthetic chemistry perspective, the preparation of 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for ensuring the compound's purity and efficacy, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 923464-51-1 is often referenced in patents and research papers, highlighting its industrial and academic significance.

Another area where 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide shows promise is in the field of neurodegenerative disease research. Recent studies suggest that its thiazole ring may interact with specific neuronal receptors, potentially offering therapeutic benefits for conditions like Alzheimer's disease and Parkinson's disease. This aligns with the increasing public interest in brain health and cognitive enhancement, making it a hot topic in both scientific and lay communities.

In conclusion, 4-benzyl(ethyl)sulfamoyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide (CAS No. 923464-51-1) represents a versatile and highly studied compound with broad applications in medicine and biochemistry. Its unique structural features and potential therapeutic benefits make it a valuable subject for ongoing research, particularly in the context of personalized medicine and disease prevention. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.